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Compound of Interest

Compound Name: DL-Tyrosine-3-13C

Cat. No.: B1603628 Get Quote

The cornerstone of any disposal protocol is a thorough understanding of the material's

properties. The disposal plan for DL-Tyrosine-3-13C is predicated on two key factors: the low

intrinsic hazard of the parent molecule, DL-Tyrosine, and the non-radioactive nature of the

Carbon-13 isotope.

Toxicological Profile of DL-Tyrosine
DL-Tyrosine is a well-characterized amino acid and is not classified as a hazardous substance

under OSHA's Hazard Communication Standard (29 CFR 1910.1200).[1] Safety Data Sheets

(SDS) from multiple suppliers consistently report that the substance is not acutely toxic,

carcinogenic, mutagenic, or a reproductive toxicant.[2]
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Hazard Classification Result Supporting Data

Acute Toxicity Not Classified
Shall not be classified as

acutely toxic.[2]

Skin Corrosion/Irritation
May cause mild irritation[3][4]

[5]

Not classified as a primary

irritant.[2]

Carcinogenicity Not Classified

No component is identified as

a carcinogen by IARC, NTP, or

OSHA.

Germ Cell Mutagenicity Not Classified
Shall not be classified as germ

cell mutagenic.[2]

Environmental Hazard Not Classified

Ecological impact has not

been fully determined, but it is

not classified as ecotoxic.[1][2]

While some sources indicate it may cause skin and eye irritation upon contact, it is broadly

considered a non-hazardous chemical for disposal purposes.[3][5][6]

The Nature of the Carbon-13 (¹³C) Isotope
A frequent point of confusion in laboratory settings is the distinction between different types of

isotopes. It is critical to understand that Carbon-13 is a stable, non-radioactive isotope of

carbon.

Stable Isotopes vs. Radioactive Isotopes: Unlike radioactive isotopes (e.g., Carbon-14 or

Tritium), stable isotopes do not decay and do not emit radiation.[7]

Disposal Implications: Because they are not radioactive, compounds labeled with stable

isotopes do not require special handling or disposal procedures beyond those warranted by

the chemical properties of the molecule itself.[7][8] Waste from stable isotope-labeled

compounds is treated as standard chemical waste.[8]

Conclusion: Based on this assessment, DL-Tyrosine-3-13C is classified as non-hazardous

solid chemical waste, provided it has not been mixed with any other hazardous materials.
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Part 2: Standard Operating Procedure (SOP) for
Disposal
This section provides a direct, step-by-step protocol for the safe disposal of DL-Tyrosine-3-
13C. The guiding principles are waste segregation, proper containerization, and clear

communication through labeling, all in accordance with institutional and local regulations.

Pre-Disposal Checklist & PPE
Before beginning, ensure you are equipped with the appropriate Personal Protective

Equipment (PPE).

Required PPE:

Safety glasses or goggles.

Standard laboratory coat.

Nitrile gloves.

Work Area: Conduct all waste handling within a designated laboratory area. Avoid performing

these tasks in office spaces or public hallways.[9]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for determining the correct disposal

pathway for DL-Tyrosine-3-13C waste.
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Start: Waste Identification

Hazard Assessment

Disposal Pathways

Final Step

DL-Tyrosine-3-13C Waste
(Solid, Liquid, or Contaminated Labware)

Is the waste mixed with any
hazardous materials?

(e.g., solvents, heavy metals, biohazards)

YES: Follow institutional protocol for the
SPECIFIC HAZARDOUS WASTE MIXTURE.

(e.g., Halogenated Solvents, Heavy Metal Waste)

  Yes  

NO: Proceed with
Non-Hazardous Disposal Protocol

  No  

Arrange for pickup by your institution's
Environmental Health & Safety (EH&S) department

or licensed waste contractor.

Is the waste solid or liquid?

SOLID WASTE:
- Includes pure compound, contaminated gloves, weigh boats, etc.

- Place in a sealed, clearly labeled container for
'Non-Hazardous Solid Chemical Waste'.

Solid

LIQUID WASTE:
- Aqueous solution only.

- Collect in a sealed, clearly labeled container for
'Non-Hazardous Aqueous Waste'.

- DO NOT drain dispose unless explicitly permitted
by institutional EH&S.

Liquid

Click to download full resolution via product page

Caption: Disposal decision workflow for DL-Tyrosine-3-13C.
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Step-by-Step Protocol for Non-Hazardous Disposal
If your waste contains only DL-Tyrosine-3-13C (or is mixed with other non-hazardous

materials), follow this procedure.

Segregate Waste: Keep solid and liquid waste streams separate.[10]

Solid Waste: This includes excess solid compound, contaminated weigh paper, gloves, or

other labware.

Aqueous Waste: This applies only if the compound has been dissolved in a non-

hazardous solvent like water. Do not mix with organic solvents.[9]

Select an Appropriate Container:

Use a dependable, leak-proof container compatible with the waste.[11] A screw-top plastic

pail or a sturdy, sealable bag is suitable for solid waste.

Keep the container closed except when adding waste.[11][12]

Ensure the container is filled to no more than 90% of its capacity to prevent spills.[13]

Label the Container Correctly: As soon as the first item of waste is added, the container must

be labeled.[9] The label must be clear, legible, and permanently affixed.

Label Contents:

Waste Type: "Non-Hazardous Solid Chemical Waste"

Chemical Contents: "DL-Tyrosine-3-13C" (and any other non-hazardous components).

Avoid abbreviations.

Generator Information: Your name, lab number, and date.

Statement: "Non-Hazardous, Non-Radioactive"

Store for Disposal:
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Store the sealed waste container in a designated satellite accumulation area within your

laboratory.[12]

Do not store waste containers in hallways or public areas.[9]

Schedule Pickup:

Contact your institution's Environmental Health & Safety (EH&S) department or the

designated chemical waste management service to schedule a pickup.[12][14] Follow their

specific procedures for waste transfer.

Part 3: Decontamination and Empty Container
Management
Minor Spills
Given the non-hazardous nature of DL-Tyrosine-3-13C, minor spills can be managed with

simple procedures.

Ensure proper PPE is worn.

Sweep up the solid material.[1]

Place the collected material into your non-hazardous solid waste container.

Wipe the spill area with a damp cloth or paper towel and dispose of it in the same waste

container.

Empty Product Containers
An "empty" container that held a non-hazardous material can often be disposed of in the

general trash, but only after proper preparation.[11]

Ensure the container is as empty as possible by scraping out any remaining solid.

Rinse the container with water. Collect this rinsate and manage it as non-hazardous aqueous

waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://nems.nih.gov/Documents/NIA%20Waste%20Guide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-e-Lab-Decommissioning-Process
https://www.benchchem.com/product/b1603628?utm_src=pdf-body
https://resources.finalsite.net/images/v1722357993/mccsdnet/orwdgzjenm2occdh8vh9/msdssheets_tyrosine_dl_780_50.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deface or remove the original product label to prevent confusion.[9][11]

Dispose of the clean, de-labeled container in the appropriate recycling or general waste bin

as per your facility's guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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